Cas no 2098140-18-0 (6-[(4-Ethoxyphenyl)methyl]pyrimidin-4-amine)

• Product Name: 6-[(4-Ethoxyphenyl)methyl]pyrimidin-4-amine
• CAS No: 2098140-18-0
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 5729246
• PubChem ID: 122238928
• Update Time: 2025-11-06

6-[(4-Ethoxyphenyl)methyl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• F1967-6896
• 2098140-18-0
• 6-[(4-ethoxyphenyl)methyl]pyrimidin-4-amine
• AKOS040811880
• 4-Pyrimidinamine, 6-[(4-ethoxyphenyl)methyl]-
• 6-[(4-Ethoxyphenyl)methyl]pyrimidin-4-amine

• Inchi： 1S/C13H15N3O/c1-2-17-12-5-3-10(4-6-12)7-11-8-13(14)16-9-15-11/h3-6,8-9H,2,7H2,1H3,(H2,14,15,16)
• InChI Key： LPGIQOIYEPCCIB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)CC1C=C(N)N=CN=1

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Boiling Point: 412.8±35.0 °C(Predicted)
• pka: 5.46±0.10(Predicted)

Additional information on 6-[(4-Ethoxyphenyl)methyl]pyrimidin-4-amine

Introduction to 6-[(4-Ethoxyphenyl)methyl]pyrimidin-4-amine (CAS No. 2098140-18-0)

6-[(4-Ethoxyphenyl)methyl]pyrimidin-4-amine (CAS No. 2098140-18-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and ethoxyphenyl substituent, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of 6-[(4-Ethoxyphenyl)methyl]pyrimidin-4-amine is defined by a pyrimidine ring with a methyl group attached to the 6-position, which is further substituted by a 4-ethoxyphenyl group. This structural configuration imparts unique pharmacological properties, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 6-[(4-Ethoxyphenyl)methyl]pyrimidin-4-amine in modulating key biological processes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against certain enzymes involved in inflammation and cancer progression. Specifically, it has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial regulators of cell cycle progression and are often dysregulated in various cancers.

In addition to its anti-cancer properties, 6-[(4-Ethoxyphenyl)methyl]pyrimidin-4-amine has also shown promise in the treatment of neurodegenerative diseases. A study conducted by researchers at the University of California, San Francisco, found that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating microglial activation and reducing oxidative stress. These findings suggest that 6-[(4-Ethoxyphenyl)methyl]pyrimidin-4-amine could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 6-[(4-Ethoxyphenyl)methyl]pyrimidin-4-amine has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. Furthermore, its stability in plasma and low toxicity profile make it a promising candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-[(4-Ethoxyphenyl)methyl]pyrimidin-4-amine. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms and quality of life. These findings have generated considerable interest from both academic researchers and pharmaceutical companies, leading to increased investment in the development of this compound.

The synthesis of 6-[(4-Ethoxyphenyl)methyl]pyrimidin-4-amine involves a multi-step process that includes the formation of the pyrimidine ring and subsequent functionalization with the ethoxyphenyl group. Various synthetic routes have been explored to optimize yield and purity, ensuring that the final product meets rigorous quality standards required for pharmaceutical applications.

In conclusion, 6-[(4-Ethoxyphenyl)methyl]pyrimidin-4-amine (CAS No. 2098140-18-0) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, it is likely that this compound will play a significant role in advancing medical treatments for various diseases.